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For Researchers, Scientists, and Drug Development Professionals

Introduction

Feretoside, an iridoid glycoside identified by the CAS number 27530-67-2 and also known by
its synonyms Scandoside methyl ester and 6-beta-Hydroxygeniposide, is a phytochemical
found in the bark of Eucommia ulmoides. Emerging research has identified Feretoside as an
inducer of Heat Shock Factor 1 (HSF1), a critical transcription factor in the cellular stress
response. This positions Feretoside as a compound of interest for studies related to
cytoprotection, protein homeostasis, and the modulation of cellular responses to stress. These
application notes provide an overview of Feretoside's known biological activity and offer
detailed protocols for its use in cell culture studies.

Known Biological Activity and Quantitative Data

The primary reported biological activity of Feretoside is the induction of HSF1. HSF1 is a key
regulator of the heat shock response, which plays a crucial role in protecting cells from various
stressors by upregulating the expression of heat shock proteins (HSPs). These HSPs function
as molecular chaperones, assisting in protein folding, preventing protein aggregation, and
targeting damaged proteins for degradation.

Quantitative data on the bioactivity of Feretoside is currently limited in publicly available
literature. The following table summarizes the available data.
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Signaling Pathways
HSF1 Activation Pathway

Under normal physiological conditions, HSF1 is maintained in an inactive monomeric state in
the cytoplasm through its association with HSPs such as HSP90. Upon cellular stress, or
induction by a small molecule like Feretoside, this complex dissociates. HSF1 then trimerizes,
translocates to the nucleus, and binds to heat shock elements (HSES) in the promoter regions
of its target genes, leading to the transcription of HSPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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